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Compound of Interest

Compound Name: MMV03

Cat. No.: B10802231

Essential Safety and Handling Guide for MMV03

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling of
MMVO03, an antimalarial compound effective against Plasmodium falciparum. Adherence to
these procedures is essential to ensure a safe laboratory environment and the integrity of your
research.

Compound Identification and Properties

Identifier Value

Compound Name MMV03

CAS Number 375394-80-2

Catalog Number T204698 (CymitQuimica)
Molecular Formula C19H14N40OS

Molecular Weight 346.41 g/mol

Full toxicological properties have not been
Known Hazards _ . . .
thoroughly investigated. Handle with caution.

Solubility Poor aqueous solubility.
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling MMV03. The
following PPE must be worn at all times in the laboratory.

Protection Type Specific Requirements

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Safety glasses with side shields or goggles. A
Eye/Face Protection face shield is recommended when handling

larger quantities or if there is a risk of splashing.

Skin and Body Protection Laboratory coat. Ensure it is fully buttoned.

Use in a well-ventilated area. If dusts or
Respiratory Protection aerosols may be generated, a NIOSH-approved

respirator is required.

Operational Plan: Handling and Storage

Strict adherence to the following procedures will minimize exposure risk and maintain
compound stability.

Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is correctly worn and that a safety
shower and eye wash station are readily accessible.

* Weighing and Aliquoting: Conduct all weighing and aliquoting of solid MMV03 in a chemical
fume hood to prevent inhalation of any dust particles.

e Solution Preparation: Due to its poor aqueous solubility, specialized solvents may be
required. Consult relevant experimental protocols for appropriate solvent systems. When
dissolving, add the solvent to the solid compound slowly to avoid splashing.

» General Handling: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or
smoke in the handling area.
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Storage Protocol

o Short-term Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

e Long-term Storage: For extended storage, consult the supplier's Certificate of Analysis for
specific temperature recommendations, which may include refrigeration or freezing.

» Incompatibility: Keep away from strong oxidizing agents.

Disposal Plan

Proper disposal of MMV03 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
Unused Compound accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Decontaminate glassware with an appropriate
Contaminated Labware solvent. Dispose of disposable labware (e.g.,

pipette tips, tubes) as hazardous solid waste.

_ Dispose of used gloves and other contaminated
Contaminated PPE )
disposable PPE as hazardous waste.

Experimental Workflow for Handling MMV03

The following diagram outlines the standard workflow for safely handling MMVO03 in a
laboratory setting.
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Caption: Workflow for Safe Handling of MMV03.
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This guide is intended to provide essential safety and handling information. Researchers
should always consult the full Safety Data Sheet (SDS) for MMVO03 and their institution's
specific safety protocols before commencing any work.

« To cite this document: BenchChem. [Personal protective equipment for handling MMVO03].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10802231#personal-protective-equipment-for-
handling-mmvO03]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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